Cas no 68733-04-0 (1,3-Dioxolane-2-carboxylic acid, ethyl ester (9CI);)

• Product name: 1,3-Dioxolane-2-carboxylic acid, ethyl ester (9CI)
• CAS No: 68733-04-0
• MF: C₆H₁₀O₄
• MW: 146.141202449799
• CID: 971918
• PubChem ID: 22399563

1,3-Dioxolane-2-carboxylic acid, ethyl ester (9CI); Chemical and Physical Properties

Names and Identifiers

• 1,3-Dioxolane-2-carboxylic acid ethyl ester
• ethyl 1,3-dioxolane-2-carboxylate
• 1,3-Dioxolane-2-carboxylic acid, ethyl ester (9CI)
• DTXSID40625478
• SCHEMBL4914137
• AKOS006294275
• FT-0712871
• 68733-04-0
• DB-074062
• 1,3-Dioxolane-2-carboxylic acid, ethyl ester (9CI);

• Inchi： InChI=1S/C6H10O4/c1-2-8-5(7)6-9-3-4-10-6/h6H,2-4H2,1H3
• InChI Key： WQICLNAJOMHDSF-UHFFFAOYSA-N
• SMILES： CCOC(=O)C1OCCO1

Computed Properties

• Exact Mass: 146.05790880g/mol
• Monoisotopic Mass: 146.05790880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 117
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.8Ų
• XLogP3: 0.1